Cas no 2166791-63-3 (Methyl 1-fluoro-3-oxocyclobutane-1-carboxylate)

• Product Name: Methyl 1-fluoro-3-oxocyclobutane-1-carboxylate
• CAS No: 2166791-63-3
• MF: C₆H₇FO₃
• MW: 146.116385698318
• MDL: MFCD31705736
• CID: 4756442
• Update Time: 2026-02-26

Methyl 1-fluoro-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-fluoro-3-oxocyclobutane-1-carboxylate

• MDL： MFCD31705736
• Inchi： 1S/C6H7FO3/c1-10-5(9)6(7)2-4(8)3-6/h2-3H2,1H3
• InChI Key： UZAOZEAYLABQNK-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC)CC(C1)=O

Computed Properties

• Exact Mass: 146.037922g/mol
• Monoisotopic Mass: 146.037922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.4
• Molecular Weight: 146.12g/mol

Additional information on Methyl 1-fluoro-3-oxocyclobutane-1-carboxylate

Research Briefing on Methyl 1-fluoro-3-oxocyclobutane-1-carboxylate (CAS: 2166791-63-3) in Chemical Biology and Pharmaceutical Applications

Methyl 1-fluoro-3-oxocyclobutane-1-carboxylate (CAS: 2166791-63-3) is a fluorinated cyclobutane derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and reactivity properties. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting metabolic and inflammatory diseases. Recent studies have explored its potential as a building block for drug candidates, leveraging its fluorinated cyclobutane core to enhance metabolic stability and binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Methyl 1-fluoro-3-oxocyclobutane-1-carboxylate in the synthesis of cyclobutane-based protease inhibitors. The researchers demonstrated that the fluorinated carbonyl group at the 3-position significantly improves the compound's electrophilicity, enabling efficient nucleophilic additions for further functionalization. This property was exploited to develop a series of potent inhibitors targeting viral proteases, with promising in vitro activity against SARS-CoV-2 and other RNA viruses.

In addition to its applications in antiviral drug development, Methyl 1-fluoro-3-oxocyclobutane-1-carboxylate has been investigated as a precursor for radiopharmaceuticals. A recent preprint on bioRxiv described its use in the synthesis of fluorine-18 labeled tracers for positron emission tomography (PET) imaging. The study reported high radiochemical yields and excellent in vivo stability, suggesting its potential for clinical imaging of tumor metabolism and neurodegenerative diseases.

From a synthetic chemistry perspective, advances in asymmetric catalysis have enabled the enantioselective preparation of Methyl 1-fluoro-3-oxocyclobutane-1-carboxylate derivatives. A 2024 paper in Angewandte Chemie detailed a novel organocatalytic method for the construction of chiral fluorinated cyclobutanes, achieving >99% enantiomeric excess. This breakthrough opens new avenues for the development of stereoselective drugs with reduced off-target effects.

Despite these promising developments, challenges remain in the large-scale production and purification of Methyl 1-fluoro-3-oxocyclobutane-1-carboxylate. Current synthetic routes often require cryogenic conditions and specialized equipment, limiting industrial applicability. However, recent process chemistry innovations, including continuous flow methodologies, are addressing these limitations and may facilitate broader adoption in pharmaceutical manufacturing.

In conclusion, Methyl 1-fluoro-3-oxocyclobutane-1-carboxylate represents an important scaffold in modern medicinal chemistry, with demonstrated applications in drug discovery and molecular imaging. Ongoing research continues to expand its utility, particularly in targeted therapies and diagnostic agents. Future studies should focus on optimizing synthetic accessibility and exploring structure-activity relationships to fully realize its therapeutic potential.